2-(4-Chlorophenyl)-1-(4-(6-morpholinopyridazin-4-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(4-chlorophenyl)-1-[4-(6-morpholin-4-ylpyridazin-4-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C20H24ClN5O2/c21-17-3-1-16(2-4-17)13-20(27)26-7-5-24(6-8-26)18-14-19(23-22-15-18)25-9-11-28-12-10-25/h1-4,14-15H,5-13H2
• InChI Key: QHHSXGLUDKZZCZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=NN=C2)N3CCOCC3)C(=O)CC4=CC=C(C=C4)Cl
• Molecular Formula: C20H24ClN5O2
• Molecular Weight: 401.9 g/mol

Description

2-(4-Chlorophenyl)-1-(4-(6-morpholinopyridazin-4-yl)piperazin-1-yl)ethanone, also known as CMPPE, is a chemical compound that has been the focus of scientific research due to its potential use in the treatment of various diseases.

Scientific Research Applications

• Synthesis and Characterization of Novel Compounds : A study by Bhat et al. (2018) focused on the synthesis and characterization of novel dihydropyrimidinone derivatives containing piperazine/morpholine moiety. These compounds were synthesized using a simple and efficient method, yielding good results. This research highlights the potential of these compounds in further scientific studies (Bhat et al., 2018).

• Antimicrobial Activities : Another study by Bektaş et al. (2007) synthesized new 1,2,4-triazole derivatives, some of which showed good to moderate antimicrobial activities against various microorganisms. This indicates the potential use of these compounds in developing antimicrobial agents (Bektaş et al., 2007).

• Antitumor Activity Against Breast Cancer Cells : Yurttaş et al. (2014) conducted a study on 1,2,4-triazine derivatives bearing piperazine amide moiety, which showed promising antiproliferative agents against MCF-7 breast cancer cells. This suggests the potential application of these compounds in cancer treatment (Yurttaş et al., 2014).

• Antibacterial, Antifungal, and Cytotoxic Activities : Gan et al. (2010) synthesized azole-containing piperazine derivatives and evaluated their antibacterial, antifungal, and cytotoxic activities. The results showed moderate to significant activities, highlighting the potential for medical applications (Gan et al., 2010).

• Synthesis of Heterocyclic Systems : Youssef et al. (2005) discussed the synthesis of various heterocyclic systems involving 6-aryl-4-pyrazol-1-yl-pyridazin-3-one. These compounds showed potential for various biological activities, opening up possibilities for future research in this area (Youssef et al., 2005).

• Antinociceptive Agents : Giovannoni et al. (2003) synthesized [(3-chlorophenyl)piperazinylpropyl]pyridazinones and similar compounds, which showed antinociceptive properties in mice, suggesting their potential use in pain management (Giovannoni et al., 2003).